Cas no 2172484-38-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid)
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid
- EN300-1504194
- 2172484-38-5
- 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid
-
- Inchi: 1S/C26H32N2O5/c1-17(2)18(11-12-24(29)28-15-25(30)31)13-14-27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: HMJPXBZKWAIZCI-UHFFFAOYSA-N
- SMILES: O(C(NCCC(CCC(NCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504194-0.05g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-0.1g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-0.25g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-0.5g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-1.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-2.5g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-5.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-10.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1504194-50mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504194-100mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methylhexanamido}acetic acid |
2172484-38-5 | 100mg |
$2963.0 | 2023-09-27 |
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid
Recent Advances in the Study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid (CAS: 2172484-38-5)
The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid (CAS: 2172484-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds and its utility in advanced drug formulation strategies.
One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, and the specific structural attributes of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid make it particularly suitable for the synthesis of complex peptides with enhanced stability and bioavailability. Recent publications have demonstrated its efficacy in the synthesis of peptide-based therapeutics, including those targeting cancer and infectious diseases.
In addition to its role in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. Researchers have utilized its amphiphilic properties to design self-assembling nanostructures capable of encapsulating and delivering hydrophobic drugs. A 2023 study published in the Journal of Controlled Release reported the successful use of this compound in the development of nanocarriers for the targeted delivery of chemotherapeutic agents, resulting in improved drug efficacy and reduced off-target effects.
Furthermore, the pharmacokinetic and pharmacodynamic properties of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid have been the subject of recent investigations. Preliminary data suggest that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further drug development. However, challenges such as metabolic stability and potential toxicity require additional research to fully elucidate its therapeutic potential.
In conclusion, the compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid (CAS: 2172484-38-5) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and targeted therapeutics underscore its versatility and potential for advancing the development of next-generation therapeutics. Ongoing research efforts are expected to further expand our understanding of this compound and its role in addressing unmet medical needs.
2172484-38-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)